(Z)-2-(4-(methoxycarbonyl)benzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [(2Z)-2-[(4-methoxycarbonylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C27H22O9/c1-31-22-12-17(13-23(32-2)25(22)33-3)27(30)35-18-9-10-19-20(14-18)36-21(24(19)28)11-15-5-7-16(8-6-15)26(29)34-4/h5-14H,1-4H3/b21-11-
• InChI Key: BRQALVNWARWEAH-NHDPSOOVSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)C(=O)OC)O3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)C(=O)OC)/O3
• Molecular Formula: C27H22O9
• Molecular Weight: 490.5 g/mol

Description

This compound is a benzofuran derivative with a methoxycarbonyl group attached to the benzylidene position. It also has a 3,4,5-trimethoxybenzoate group attached to it. These groups could potentially give this compound interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, which is a fused ring system consisting of a benzene ring and a furan ring. The methoxycarbonyl and trimethoxybenzoate groups would be attached to this core structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in it. The benzofuran ring might undergo electrophilic aromatic substitution reactions, while the ester groups might undergo hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ester groups might make it relatively polar, which could affect its solubility in different solvents.

Scientific Research Applications

Polymer Synthesis and Properties

Research on bio-based benzoxazine monomers, including compounds related to the query, highlights their synthesis and copolymerization. These monomers have been explored for their ability to undergo homogeneous copolymerization, leading to enhanced thermal properties and cross-linking density in the resulting polymers. This suggests potential applications in creating fully bio-based polybenzoxazines with desirable properties for various industrial applications (Wang, Sun, Liu, Sudo, & Endo, 2012).

Anticancer and Antiangiogenic Activities

Studies on benzofuran derivatives, closely related to the compound of interest, have shown significant anticancer and antiangiogenic activities. Specifically, derivatives have been evaluated for their ability to inhibit cancer cell growth, bind to the colchicine site of tubulin, induce apoptosis, and exhibit potent vascular disrupting properties both in vitro and in vivo. Such activities suggest their potential as therapeutic agents for cancer treatment (Romagnoli et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions to avoid exposure and potential harm.

Future Directions

The study of benzofuran derivatives is a rich field with many potential applications in medicinal chemistry and drug discovery. This particular compound, with its unique combination of functional groups, could be an interesting subject for future research.